2,5-Dibromothiazole
Overview
Description
2,5-Dibromothiazole is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is used in the preparation of arylthiazolylpiperidine derivatives and analogs for use as survival motor neuron (SMN) protein production modulators .
Synthesis Analysis
The synthesis of the full family of bromothiazoles, including 2,5-Dibromothiazole, has been revisited in order to update and optimize their production. The species reported include 2-bromothiazole, 4-bromothiazole, 5-bromothiazole, 2,4-dibromothiazole, 2,5-dibromothiazole, 4,5-dibromothiazole, and 2,4,5-tribromothiazole, the majority of which are produced via sequential bromination and debromination steps .Molecular Structure Analysis
The molecular formula of 2,5-Dibromothiazole is C3HBr2NS. The molecular weight is 242.92 g/mol .Chemical Reactions Analysis
2,5-Dibromothiazole is a biochemical reagent that can be used as a biological material or organic compound for life science related research .Physical And Chemical Properties Analysis
2,5-Dibromothiazole is a white to brown crystalline powder . The molecular weight of 2,5-Dibromothiazole is 242.92 g/mol. It has a complexity of 70 and a topological polar surface area of 41.1 Ų .Scientific Research Applications
Synthesis and Characterization
2,5-Dibromothiazole is prominently utilized in the field of chemical synthesis. The compound serves as a fundamental ingredient in the synthesis of a diverse range of bromothiazoles, employing sequential bromination and debromination methods. These innovative methods have led to the physical and NMR spectroscopic characterization of the entire family of bromothiazoles, including 2,5-Dibromothiazole, without the need for elemental bromine (Uzelac & Rasmussen, 2017).
Role in Organic Synthesis
The compound has a significant role in organic synthesis, particularly in the synthesis of aminothiazole compounds and mycothiazole. 2,5-Dibromothiazole reacts with compounds containing nitrogen to produce a series of aminothiazole compounds, confirmed by 1H NMR (Shi-qing, 2012). It's also used in the total synthesis of mycothiazole, a process that involves chain extension and ring-closing metathesis (Le Flohic, Meyer, & Cossy, 2005).
Crystallographic Studies
2,5-Dibromothiazole's crystal structures have been studied, revealing significant insights. For instance, 2,4-Dibromothiazole exhibits a disordered crystal structure with molecules randomly oriented, providing a unique perspective on molecular interactions and stability (Aitken et al., 2015).
Synthesis of Biologically Active Compounds
Moreover, 2,5-Dibromothiazole is a precursor in synthesizing various biologically active compounds. Its derivatives have been studied for their antiproliferative and cytotoxic effects, significantly contributing to cancer research. These derivatives have shown a marked reduction in cell proliferation, indicating their potential in therapeutic applications (Vale et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known to be used as a building block in material science
Mode of Action
It’s used as a biochemical reagent and can serve as a biological material or organic compound for life science-related research . The interaction of 2,5-Dibromothiazole with its targets and the resulting changes are areas of ongoing research.
Biochemical Pathways
It’s known that 2,5-Dibromothiazole is used in the preparation of arylthiazolylpiperidine derivatives and analogs for use as survival motor neuron (SMN) protein production modulators . The downstream effects of these pathways are subject to further investigation.
Result of Action
As a biochemical reagent, it’s used in life science-related research . The specific results of its action at the molecular and cellular levels are areas of ongoing research.
properties
IUPAC Name |
2,5-dibromo-1,3-thiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3HBr2NS/c4-2-1-6-3(5)7-2/h1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XIBIQFJKUZZLLX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=N1)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3HBr2NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40310094 |
Source
|
| Record name | 2,5-Dibromothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40310094 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.92 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dibromothiazole | |
CAS RN |
4175-78-4 |
Source
|
| Record name | 2,5-Dibromothiazole | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=222407 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2,5-Dibromothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40310094 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,5-Dibromothiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is 2,5-dibromothiazole considered a useful compound in organic synthesis?
A1: 2,5-Dibromothiazole serves as a versatile building block in organic synthesis due to its two bromine atoms. These bromine atoms can be selectively replaced by other functional groups through various chemical reactions, enabling the creation of diverse thiazole derivatives. For example, it can be used in Suzuki coupling reactions to introduce aryl substituents at the 2- and/or 5-positions of the thiazole ring []. This flexibility makes 2,5-dibromothiazole valuable for developing new pharmaceuticals, agrochemicals, and materials.
Q2: What are some efficient methods for synthesizing 2,5-dibromothiazole?
A2: Recent research has optimized the synthesis of 2,5-dibromothiazole and its brominated thiazole analogs []. These updated methods utilize sequential bromination and debromination steps to achieve good yields and avoid the use of elemental bromine, which can be hazardous. This approach allows for a more controlled and safer synthesis of this important building block.
Q3: Can you provide an example of how 2,5-dibromothiazole is used to synthesize a specific compound?
A3: One example is the synthesis of 2-methyl formate-5-boronic acid pinacol ester thiazole []. This synthesis starts with 2,5-dibromothiazole and proceeds through two main steps:
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-((2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methyl)guanidine sulfate(2:1)](/img/structure/B130397.png)
